Cas no 34873-79-5 (1-butyl-2-phenyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 1-butyl-2-phenyl-1,2,4-triazolidine-3,5-dione
• CAS No: 34873-79-5
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 1466663
• PubChem ID: 215061
• Update Time: 2025-04-20

1-butyl-2-phenyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-butyl-2-phenyl-1,2,4-triazolidine-3,5-dione
• UR 64
• DTXSID40188412
• SCHEMBL9364231
• 34873-79-5
• 1,2,4-Triazolidine-3,5-dione, 1-butyl-2-phenyl-
• BRN 0240747
• 2-Butyl-3-phenylbicarbamimide
• Bicarbamimide, 2-butyl-3-phenyl-

• Inchi： 1S/C12H15N3O2/c1-2-3-9-14-11(16)13-12(17)15(14)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H,13,16,17)
• InChI Key： RCGWXZSVENSGDF-UHFFFAOYSA-N
• SMILES： O=C1NC(N(C2C=CC=CC=2)N1CCCC)=O

Computed Properties

• Exact Mass: 233.11655
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.65